Cas no 1159825-10-1 (Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride)

• Product Name: Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride
• CAS No: 1159825-10-1
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• MDL: MFCD12068436
• CID: 1089480
• PubChem ID: 53487544
• Update Time: 2025-08-05

Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride
• ethyl 1-aminopyrrole-2-carboxylate,hydrochloride
• CS-0172317
• Ethyl 1-aminopyrrole-2-carboxylate HCl
• 1159825-10-1
• Ethyl1-amino-1H-pyrrole-2-carboxylatehydrochloride
• AS-37792
• Ethyl 1-amino-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1)
• DTXSID60705322
• 1H-Pyrrole-2-carboxylic acid, 1-amino-, ethyl ester, hydrochloride (1:1)
• SB62311
• Ethyl 1-aminopyrrole-2-carboxylate, HCl
• A908865
• ethyl 1-aminopyrrole-2-carboxylate;hydrochloride
• MFCD12068436
• AKOS006344321
• 1-Amino-1H-pyrrole-2-carboxylic acid ethyl ester hydrochloride
• ETHYL 1-AMINOPYRROLE-2-CARBOXYLATE HYDROCHLORIDE
• Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride

• MDL： MFCD12068436
• Inchi： 1S/C7H10N2O2.ClH/c1-2-11-7(10)6-4-3-5-9(6)8;/h3-5H,2,8H2,1H3;1H
• InChI Key： IJKYIIMMYDNXDG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=CC=CN1N)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride

Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride (CAS No. 1159825-10-1) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and synthetic organic chemistry. This compound, characterized by its amine and carboxylate functional groups, has garnered considerable attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it an invaluable intermediate in various chemical syntheses.

The Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride molecule is a derivative of pyrrole, a heterocyclic compound that serves as a fundamental building block in medicinal chemistry. Pyrrole derivatives are widely recognized for their role in the development of antiviral, antibacterial, and anticancer agents. The presence of both an amine and a carboxylate group in this compound allows for diverse chemical modifications, enabling the synthesis of more complex molecules with tailored biological properties.

Recent advancements in the field of drug discovery have highlighted the importance of pyrrole-based compounds in addressing various therapeutic challenges. For instance, studies have demonstrated the potential of Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride as a precursor in the synthesis of novel antiviral agents. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for further exploration.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. The amine group in Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride provides a nucleophilic site that can be exploited for covalent bond formation with enzyme active sites, leading to the development of potent and selective inhibitors. This property has been leveraged in the design of compounds targeting enzymes such as kinases and proteases, which are implicated in numerous diseases.

In addition to its role as a synthetic intermediate, Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride has shown promise in material science applications. Its unique structural features make it suitable for the development of functional materials, including ligands for metal-organic frameworks (MOFs) and catalysts for organic transformations. The carboxylate group can coordinate with metal ions, forming stable complexes that exhibit enhanced catalytic activity.

The synthesis of Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride typically involves multi-step organic reactions, starting from readily available pyrrole derivatives. The process often includes functional group transformations such as alkylation and hydrolysis to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Ongoing research continues to uncover new applications for Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride. For example, studies are exploring its potential use as a chiral auxiliary in asymmetric synthesis, where its rigid pyrrole ring can direct stereochemical outcomes. This capability is crucial for the development of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to racemic mixtures.

The compound's solubility profile also makes it suitable for formulation into various drug delivery systems. By incorporating Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride into nanoparticles or micelles, researchers can enhance drug bioavailability and target specificity. These advancements are particularly relevant in oncology, where targeted drug delivery systems can improve therapeutic outcomes while minimizing systemic toxicity.

In conclusion, Ethyl 1-Aminopyrrole-2-carboxylate Hydrochloride (CAS No. 1159825-10-1) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its structural features enable diverse applications, from drug development to functional materials. As research continues to uncover new uses for this compound, its importance in advancing scientific and technological innovations is likely to grow.